Cas no 18632-38-7 (3-\u200b(Acetyloxy)\u200b-2,\u200b4-\u200bpentanedione)

• Product Name: 3-\u200b(Acetyloxy)\u200b-2,\u200b4-\u200bpentanedione
• CAS No: 18632-38-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 2677887
• Update Time: 2025-04-24

3-\u200b(Acetyloxy)\u200b-2,\u200b4-\u200bpentanedione Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2-oxopropyl acetate
• 3-Acetoxy-2,4-pentanedione
• 3-\u200b(Acetyloxy)\u200b-2,\u200b4-\u200bpentanedione

• Inchi： 1S/C7H10O4/c1-4(8)7(5(2)9)11-6(3)10/h7H,1-3H3
• InChI Key： VNHXHQHXCVTHJL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(C)=O)C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-\u200b(Acetyloxy)\u200b-2,\u200b4-\u200bpentanedione

1-Acetyl-2-Oxopropyl Acetate (CAS No. 18632-38-7): A Comprehensive Overview

1-Acetyl-2-Oxopropyl Acetate, identified by the CAS registry number 18632-38-7, is a versatile organic compound with significant applications in various fields. This compound, also referred to as acetylacetone acetate, belongs to the family of esters and is widely recognized for its role in chemical synthesis, pharmaceuticals, and material science. The molecule consists of a ketone group and an ester functional group, making it highly reactive and suitable for a range of chemical transformations.

The structure of 1-Acetyl-2-Oxopropyl Acetate is characterized by its acetyl group attached to a propyl chain, which is further substituted with a ketone group. This unique structure allows the compound to participate in various condensation reactions, making it an essential intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential as a building block in the development of biodegradable polymers, which aligns with the growing demand for sustainable materials in modern industries.

In terms of physical properties, 1-Acetyl-2-Oxopropyl Acetate exists as a colorless liquid with a pleasant odor. Its boiling point is approximately 100°C under standard atmospheric pressure, and it has a density slightly higher than water. The compound is soluble in common organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water. These properties make it ideal for use in organic synthesis reactions that require precise control over reaction conditions.

The synthesis of 1-Acetyl-2-Oxopropyl Acetate typically involves the esterification of acetylacetone with acetic acid in the presence of an acid catalyst. This reaction is efficient and can be scaled up for industrial production. Recent advancements in catalytic systems have enabled the development of greener synthesis methods, reducing the environmental footprint associated with its production. For instance, researchers have explored the use of enzymatic catalysts to facilitate the esterification process, which not only enhances reaction efficiency but also minimizes waste generation.

1-Acetyl-2-Oxopropyl Acetate finds extensive applications in the pharmaceutical industry, where it serves as an intermediate in the synthesis of antibiotics, antiviral agents, and other therapeutic compounds. Its ability to undergo nucleophilic addition reactions makes it particularly valuable in constructing complex molecular frameworks. In recent years, this compound has also gained attention in the field of materials science due to its role in synthesizing advanced polymers and coatings with tailored properties.

In addition to its industrial applications, 1-Acetyl-2-Oxopropyl Acetate has been studied for its potential in biotechnological processes. Researchers have investigated its use as a precursor for bioactive molecules derived from renewable resources. For example, recent studies have demonstrated its application in the synthesis of bio-based surfactants, which are increasingly sought after due to their environmental benefits compared to traditional petrochemical-derived surfactants.

The safety profile of 1-Acetyl-2-Oxopropyl Acetate is generally favorable when handled according to standard laboratory practices. However, like many organic compounds, it should be stored away from heat sources and strong oxidizing agents to prevent unintended reactions or decomposition. Proper ventilation should be maintained during handling to avoid exposure to vapors, which can cause mild irritation upon prolonged inhalation.

In conclusion, 1-Acetyl-2-Oxopropyl Acetate (CAS No. 18632-38-7) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in driving innovation and sustainability across diverse sectors.